N-(2-cyano-3-methylbutan-2-yl)-2-[(5-cyclopropyl-1-phenyl-1,2,4-triazol-3-yl)sulfanyl]acetamide

• IUPAC Name: N-(2-cyano-3-methylbutan-2-yl)-2-[(5-cyclopropyl-1-phenyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C19H23N5OS/c1-13(2)19(3,12-20)22-16(25)11-26-18-21-17(14-9-10-14)24(23-18)15-7-5-4-6-8-15/h4-8,13-14H,9-11H2,1-3H3,(H,22,25)
• InChI Key: UZBVAZJQRVUUNM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)(C#N)NC(=O)CSC1=NN(C(=N1)C2CC2)C3=CC=CC=C3
• Molecular Formula: C19H23N5OS
• Molecular Weight: 369.5 g/mol

Description

N-(2-cyano-3-methylbutan-2-yl)-2-[(5-cyclopropyl-1-phenyl-1,2,4-triazol-3-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C19H23N5OS and its molecular weight is 369.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Applications

• Antimicrobial Agents : Studies have synthesized new derivatives with structures incorporating elements like the 1,2,4-triazole and cyanoacetamide groups to evaluate their antimicrobial activities. For example, research on thiazolidin-4-one derivatives and isoxazole-based heterocycles has shown promising antibacterial and antifungal properties, indicating potential for the development of new antimicrobial agents (Baviskar, Khadabadi, & Deore, 2013); (Darwish, Atia, & Farag, 2014).

Antitumor and Antiviral Properties

• Antitumor Activity : Certain cyanoacetamide derivatives have been synthesized and tested for their antitumor activity. Compounds with structural features similar to the query compound have shown inhibitory effects on cancer cell lines, suggesting potential for cancer treatment research (Albratty, El-Sharkawy, & Alam, 2017).
• Antiviral and Virucidal Activity : Research has also focused on the synthesis of derivatives for evaluating their antiviral and virucidal properties. Studies involving compounds like 2-[(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide derivatives have identified potential to reduce viral replication, indicating a promising area for the development of antiviral agents (Wujec et al., 2011).

Synthesis and Structural Analysis

• Synthesis and Structural Elucidation : The synthesis of novel compounds and their structural analysis through techniques like NMR, IR, and crystallography provides insights into their potential applications. For example, research on novel thiazole, pyridone, and other derivatives bearing a sulfonamide moiety has contributed to understanding their structure-activity relationships and potential as antimicrobial agents (Darwish et al., 2014).